
Graveobioside A: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Graveobioside A

Cat. No.: B2433193 Get Quote

FOR IMMEDIATE RELEASE

A Comprehensive Overview of Graveobioside A: Physicochemical Properties, Biological

Activities, and Experimental Protocols

This technical guide provides an in-depth analysis of Graveobioside A, a flavonoid glycoside,

for researchers, scientists, and drug development professionals. This document summarizes its

core chemical data, explores its potential biological activities, and details relevant experimental

methodologies.

Core Data: CAS Number and Molecular Weight
Graveobioside A is a naturally occurring flavonoid found in various plants, including celery

(Apium graveolens).[1][2][3] Key identification and physicochemical properties are summarized

below.

Property Value Reference

CAS Number 506410-53-3 N/A

Molecular Weight 580.49 g/mol N/A

Molecular Formula C₂₆H₂₈O₁₅ N/A
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Biological Activities and Signaling Pathways
As a flavonoid, Graveobioside A is anticipated to possess antioxidant and anti-inflammatory

properties, common to this class of phytochemicals.[4][5] Flavonoids are known to exert their

effects through various cellular signaling pathways. While direct experimental evidence for

Graveobioside A is still emerging, the activities of structurally related flavonoids suggest

potential modulation of key inflammatory and oxidative stress pathways, such as NF-κB and

MAPK signaling.[5][6][7][8][9][10][11]

Potential Anti-inflammatory Effects via NF-κB Signaling
The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation.

[7][8][9][10][11] In its inactive state, NF-κB is sequestered in the cytoplasm. Upon stimulation

by pro-inflammatory signals, a cascade of events leads to the release of NF-κB and its

translocation to the nucleus, where it induces the expression of inflammatory genes.

Flavonoids have been shown to interfere with this pathway at multiple points.[7][8][9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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